Cas no 1250158-67-8 (Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride)

• Product Name: Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride
• CAS No: 1250158-67-8
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5557547
• Update Time: 2025-06-14

Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 3-amino-α-oxo-, ethyl ester
• Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride

• Inchi： 1S/C9H16N2O3/c1-2-14-9(13)8(12)11-5-3-4-7(10)6-11/h7H,2-6,10H2,1H3
• InChI Key： BVQWUPHECCMTIJ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(N)C1)(=O)C(=O)OCC

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±50.0 °C(Predicted)
• pka: 9.69±0.20(Predicted)

Additional information on Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride

Comprehensive Overview of Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride (CAS No. 1250158-67-8)

Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride (CAS No. 1250158-67-8) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperidine backbone and ester functional group, has garnered attention for its potential role in drug discovery, particularly in modulating biological targets. Its molecular structure combines a 3-amino-1-piperidyl moiety with an ethyl 2-oxo-acetate group, making it a versatile intermediate for further derivatization.

In recent years, the demand for high-purity pharmaceutical intermediates like Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride has surged, driven by advancements in small-molecule therapeutics and peptide mimetics. Researchers are particularly interested in its potential to serve as a building block for kinase inhibitors or GPCR-targeted compounds, aligning with trends in precision medicine. The hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization in drug development pipelines.

The synthesis of CAS No. 1250158-67-8 typically involves multi-step organic reactions, including amidation and esterification processes under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is crucial given its pharmaceutical applications. Current Good Manufacturing Practice (cGMP) standards are often referenced during production to ensure batch-to-batch consistency for research use.

From a structure-activity relationship (SAR) perspective, the 3-amino-piperidine segment of this compound provides a rigid scaffold that can influence molecular conformation in target binding. This feature has made it relevant to studies exploring allosteric modulation and enzyme-substrate interactions. Computational chemistry approaches, including molecular docking simulations, frequently utilize such frameworks to predict binding affinities early in drug design cycles.

Storage and handling of Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride require attention to hygroscopicity due to its salt form. Recommended storage conditions typically involve desiccated environments at controlled temperatures to maintain stability. These protocols align with broader industry standards for nitrogen-containing heterocycles, ensuring prolonged shelf life for research applications.

Emerging literature suggests potential cross-disciplinary applications of this compound beyond traditional medicinal chemistry. For instance, materials science researchers have investigated similar amino-piperidine derivatives for their role in coordination polymers or catalysis systems. Such interdisciplinary interest underscores the compound's versatility and the growing convergence between pharmaceutical chemistry and advanced materials research.

Quality control protocols for CAS 1250158-67-8 emphasize rigorous spectroscopic characterization and chromatographic purity analysis. Residual solvent content and heavy metal impurities are routinely monitored, reflecting the compound's potential use in GMP-compliant synthesis. These analytical procedures address increasing regulatory scrutiny of pharmaceutical starting materials worldwide.

The global market for specialized intermediates like Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride continues to expand, with contract research organizations (CROs) and academic laboratories representing key end-users. This growth parallels increased investment in fragment-based drug discovery and combinatorial chemistry platforms that utilize such building blocks. Supply chain considerations now frequently include dual sourcing strategies to mitigate research project risks.

Recent patent analyses reveal growing intellectual property activity surrounding piperidine-based pharmacophores, with several applications citing derivatives of this compound class. This trend reflects the pharmaceutical industry's ongoing pursuit of novel heterocyclic scaffolds to address challenging biological targets. The compound's hydrogen-bonding capacity and conformational flexibility make it particularly valuable in these contexts.

Environmental and safety assessments of 1250158-67-8 follow standard protocols for laboratory chemicals, with particular attention to waste stream management during scale-up processes. These considerations align with the broader pharmaceutical industry's commitment to green chemistry principles and sustainable manufacturing practices. Lifecycle analysis approaches are increasingly applied to such intermediates to minimize ecological impact.

Looking forward, the scientific community anticipates continued innovation in the applications of Ethyl 2-(3-amino-1-piperidyl)-2-oxo-acetate hydrochloride, particularly as high-throughput screening technologies become more sophisticated. Its structural features position it as a valuable tool for addressing emerging challenges in drug-resistant targets and personalized medicine formulations. Ongoing research will likely explore its utility in novel bioconjugation strategies and prodrug development paradigms.